Cas no 116708-30-6 (2-Pyridinecarboxylicacid, 3-(3,3-dimethyl-1-triazen-1-yl)-)

• Product Name: 2-Pyridinecarboxylicacid, 3-(3,3-dimethyl-1-triazen-1-yl)-
• CAS No: 116708-30-6
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 131343
• PubChem ID: 14019740
• Update Time: 2025-04-19

2-Pyridinecarboxylicacid, 3-(3,3-dimethyl-1-triazen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 3-(3,3-dimethyl-1-triazen-1-yl)-
• 2-Pyridinecarboxylicacid,3-(3,3-dimethyl-1-triazenyl)-(9CI)
• 3-(dimethylaminodiazenyl)pyridine-2-carboxylic acid
• 116708-30-6
• DTXSID50554386
• 3-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]pyridine-2-carboxylic acid

• Inchi： 1S/C8H10N4O2/c1-12(2)11-10-6-4-3-5-9-7(6)8(13)14/h3-5H,1-2H3,(H,13,14)/b11-10+
• InChI Key： ABJSYTQJFSOBIO-ZHACJKMWSA-N
• SMILES： OC(C1C(=CC=CN=1)/N=N/N(C)C)=O

Computed Properties

• Exact Mass: 194.0805
• Monoisotopic Mass: 194.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 78.15